
Technical Support Center: Decomposition of
Hexaamminecobalt(II) Complexes

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: hexaamminecobalt(II)

CAS No.: 15365-75-0

Cat. No.: B105768

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals studying the

decomposition pathways of hexaamminecobalt(II) in air.

Frequently Asked Questions (FAQs)
Q1: What is the primary decomposition pathway for hexaamminecobalt(II) complexes when

exposed to air?

A1: The primary and most rapid decomposition pathway for hexaamminecobalt(II) in the

presence of air is oxidation to the corresponding hexaamminecobalt(III) complex.[1][2][3] This

is often observed as a distinct color change in the sample. The Co(II) complex is readily

oxidized by atmospheric oxygen, particularly in solution.[3][4][5]

Q2: My hexaamminecobalt(II) sample changed color from pink/light brown to a darker

reddish-brown upon exposure to air. What does this indicate?

A2: This color change is a visual indicator of the oxidation of cobalt(II) to cobalt(III).[1][2] While

the hexaamminecobalt(III) ion itself is yellow, the observed reddish-brown color is often a
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mixture of this ion and other cobalt(III) species formed through ligand exchange reactions with

water or other ions present in the solution.[1][2]

Q3: What happens to the hexaamminecobalt(III) complex that is formed from the oxidation of

hexaamminecobalt(II) upon heating in air?

A3: Upon heating in air, the newly formed hexaamminecobalt(III) complex undergoes thermal

decomposition. This is a multi-stage process that generally involves the sequential loss of

ammonia ligands (deamination), reduction of the cobalt(III) center back to cobalt(II), and anion

substitution from the outer coordination sphere into the inner sphere.[6] The final

decomposition product in an oxidizing atmosphere like air is typically a cobalt oxide, such as

Co₃O₄ or CoO.[6][7]

Q4: What are the typical intermediate products during the thermal decomposition of

hexaamminecobalt(III) chloride in air?

A4: The thermal decomposition of hexaamminecobalt(III) chloride, a common product of

hexaamminecobalt(II) oxidation, proceeds through several intermediates. The process is

initiated by an electron transfer from a ligand or outer-sphere ion to the cobalt(III) center,

forming a less stable cobalt(II) complex which then decomposes.[8][9] For

hexaamminecobalt(III) chloride, the decomposition can be summarized by the following overall

reaction: 6[Co(NH₃)₆]Cl₃ → 6CoCl₂ + 6NH₄Cl + N₂ + 28NH₃[10] In an air atmosphere, the

resulting CoCl₂ is further oxidized to cobalt oxides.[7]
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Issue Possible Cause Recommended Solution

Unexpectedly rapid color

change of solid

hexaamminecobalt(II) sample.

The sample has been exposed

to ambient air, leading to

oxidation.

Store hexaamminecobalt(II)

samples under an inert

atmosphere (e.g., nitrogen or

argon) to prevent oxidation.

For preparation, ensure

rigorous exclusion of air.[3]

Inconsistent results in thermal

analysis (TGA/DSC).

1. The heating rate may be too

fast to resolve overlapping

decomposition steps.2. The

atmosphere in the instrument

is not properly controlled.

1. Use a slower heating rate,

such as 10 K/min, to better

separate the decomposition

stages.[6]2. Ensure a

consistent and controlled

atmosphere (e.g., flowing air or

nitrogen) during the

experiment.

Difficulty identifying gaseous

decomposition products.

The decomposition products

are complex and require

sensitive analytical techniques

for identification.

Couple your thermogravimetric

analyzer with a mass

spectrometer (TGA-MS) or a

Fourier-transform infrared

spectrometer (TGA-FTIR) for

evolved gas analysis (EGA).

This will allow for the

identification of gaseous

species like ammonia (NH₃)

and nitrogen (N₂).[6]

Final decomposition product is

not a simple cobalt oxide.

The presence of other anions

(e.g., chloride, nitrate) in the

starting material can lead to

the formation of mixed-phase

products or intermediates like

cobalt chloride before

complete oxidation.

Use X-ray diffraction (XRD) to

identify the crystalline phases

of the final solid residue. This

will help in determining the

exact nature of the cobalt-

containing products.[6]
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The thermal decomposition of hexaamminecobalt(III) chloride, the oxidized form of

hexaamminecobalt(II) chloride, has been studied extensively. The following table summarizes

the key decomposition stages in an air atmosphere.

Temperature
Range (°C)

Process Mass Loss (%)
Gaseous
Products

Solid Products

180-280
Deamination and

redox reaction
Variable NH₃, N₂

CoCl₂,

(NH₄)₂[CoCl₄]

350-400
Decomposition of

intermediate
Variable NH₄Cl CoCl₂

>400
Oxidation of

cobalt(II) chloride
Gain then loss - Co₃O₄

500-550
Reduction of

Co₃O₄
Variable O₂ CoO

Note: The exact temperatures and mass losses can vary depending on the heating rate and

experimental conditions.[7]

Experimental Protocols
Thermogravimetric Analysis (TGA) Coupled with Evolved Gas Analysis (EGA)

Objective: To measure the change in mass of a sample as a function of temperature and

identify the evolved gaseous products.

Methodology:

A precisely weighed sample of the hexaamminecobalt complex is placed in the TGA

furnace.

The sample is heated at a constant rate (e.g., 10 K/min) in a controlled atmosphere (e.g.,

flowing air).[6]

The mass of the sample is continuously recorded as a function of temperature.
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The gas exiting the TGA furnace is transferred via a heated capillary to a mass

spectrometer or FTIR spectrometer.

Mass spectra or infrared spectra of the evolved gases are recorded continuously.[6]

Powder X-ray Diffraction (XRD)

Objective: To identify the crystalline solid phases of the intermediates and final

decomposition products.

Methodology:

The decomposition is halted at specific temperatures corresponding to plateaus in the

TGA curve by running multiple TGA experiments to different endpoint temperatures.

The solid residue is cooled to room temperature and collected.

A powder XRD pattern of the residue is recorded and compared with reference patterns to

identify the crystalline phases present.[6]
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Decomposition Pathway of Hexaamminecobalt(II) in Air
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Caption: Decomposition pathway of [Co(NH₃)₆]²⁺ in air.
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Experimental Workflow for Thermal Analysis

Thermal Decomposition

Product Analysis

Hexaamminecobalt(II) Sample

TGA/DSC Analysis
(Heating in Air)

Evolved Gas Analysis
(MS/FTIR)

Gaseous Products

Solid Residue Analysis
(XRD)

Solid Products

Click to download full resolution via product page

Caption: Experimental workflow for thermal analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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